Cas no 35580-76-8 (N-(2-Chlorophenyl)hydrazinecarboxamide)

• Product Name: N-(2-Chlorophenyl)hydrazinecarboxamide
• CAS No: 35580-76-8
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• MDL: MFCD03791165
• CID: 312534
• PubChem ID: 2757855
• Update Time: 2025-04-19

N-(2-Chlorophenyl)hydrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorophenyl)hydrazinecarboxamide
• Hydrazinecarboxamide,N-(2-chlorophenyl)-
• N-(2-CHLOROPHENYL)-1-HYDRAZINECARBOXAMIDE
• 4-(2-chloro-phenyl)-semicarbazide
• o-chlorophenylsemicarbazide
• CS-0096191
• 35580-76-8
• AKOS005069674
• 3-amino-1-(2-chlorophenyl)urea
• A874586
• SCHEMBL9036644
• J-522898
• N-(2-chlorophenyl)hydrazine carboxamide
• FT-0605527
• CHEMBL2296370
• SB86283
• 4-(2-chlorophenyl)semicarbazide
• MFCD03791165
• FT-0680096
• DTXSID50956967
• N-(2-Chlorophenyl)hydrazinecarboximidic acid
• 1-amino-3-(2-chlorophenyl)urea
• 12T-0883
• W18576

• MDL： MFCD03791165
• Inchi： 1S/C7H8ClN3O/c8-5-3-1-2-4-6(5)10-7(12)11-9/h1-4H,9H2,(H2,10,11,12)
• InChI Key： GCGJAIHYYAKDOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NN)=O

Computed Properties

• Exact Mass: 185.03600
• Monoisotopic Mass: 185.03559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.422
• Melting Point: 114-116°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 67.15000
• LogP: 2.49940

N-(2-Chlorophenyl)hydrazinecarboxamide Security Information

• HazardClass：IRRITANT